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Compound of Interest

Compound Name: Desacetyl Diltiazem-d3

Cat. No.: B563394

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides an overview of commercial suppliers for Desacetyl
Diltiazem-d3, a critical internal standard for pharmacokinetic and metabolic studies of
Diltiazem. This document compiles available technical data, outlines a representative
experimental protocol for its use, and visualizes key processes to support research and
development activities.

Introduction to Desacetyl Diltiazem-d3

Desacetyl Diltiazem-d3 is the deuterium-labeled form of Desacetyl Diltiazem, a major active
metabolite of Diltiazem. Diltiazem is a benzothiazepine calcium channel blocker widely used in
the management of hypertension, angina pectoris, and certain types of arrhythmia. The use of
a stable isotope-labeled internal standard like Desacetyl Diltiazem-d3 is essential for accurate
guantification of Diltiazem and its metabolites in biological matrices by mass spectrometry-
based methods, such as liquid chromatography-mass spectrometry (LC-MS). The deuterium
labeling provides a distinct mass-to-charge ratio (m/z) for the internal standard, allowing it to be
differentiated from the endogenous analyte while exhibiting similar chemical and physical
properties during sample preparation and analysis.

Commercial Suppliers and Product Specifications

Several commercial suppliers provide Desacetyl Diltiazem-d3 for research purposes. While
specific purity, available quantities, and pricing are often available upon direct inquiry, the
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following table summarizes publicly available information to aid in the selection of a suitable

supplier.
Molecular .
. CAS Molecular . Isotopic
Supplier Weight ( . Notes
Number Formula Purity
g/mol )
Offers a
LGC 1246815-32- C20H21D3N20 .
375.5 Not specified range of pack
Standards 6 3S )
sizes.[1]
do=0.00%, Provides
1246815-32- C20H21D3N20 d1=0.00%, detailed
Smolecule 375.50 ) ) )
6 3S d2=0.68%, isotopic purity
d3=99.32%[2] data.[2]
- Inquire for
Pharmaffiliate @ 1246815-32- C20H21D3N20 - ]
375.5 Not specified price and
S 6 3S o
availability.[3]
Intended for
o 1246815-32- C20H21D3N20 - laboratory
Clinivex 375.5 Not specified
6 3S and research
use only.[4]
Accompanied
. by a
Simson 1246815-32- C20H21D3N20 - -
375.50 Not specified Certificate of
Pharma 6 3S )
Analysis.[5]
[6]
1246815-32- C20H21D3N20 - Synthesis on
SynZeal 375.5 Not specified
6 3S demand.[7]
Toronto
A labelled
Research 1246815-32- C20H21D3N20 » ]
] 375.5 Not specified metabolite of
Chemicals 6 3S o
Diltiazem.
(TRC)
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Experimental Protocol: Quantification of Diltiazem
and Metabolites in Human Plasma using LC-MS/MS

This section outlines a representative experimental protocol for the simultaneous quantification
of diltiazem and its major metabolites, including desacetyl diltiazem, in human plasma using
Desacetyl Diltiazem-d3 as an internal standard. This protocol is a composite based on
established methodologies in the scientific literature.[8][9][10]

Materials and Reagents

 Diltiazem Hydrochloride (Reference Standard)

o Desacetyl Diltiazem (Reference Standard)

¢ N-desmethyl Diltiazem (Reference Standard)

o Desacetyl Diltiazem-d3 (Internal Standard)

e Human Plasma (with anticoagulant, e.g., K2EDTA)
e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Formic acid (LC-MS grade)

e Ammonium acetate (LC-MS grade)

o Water (deionized, 18 MQ-cm)

¢ Solid Phase Extraction (SPE) cartridges or protein precipitation reagents.

Preparation of Standard and Quality Control (QC)
Samples

e Stock Solutions (1 mg/mL): Prepare individual stock solutions of diltiazem, desacetyl
diltiazem, N-desmethyl diltiazem, and Desacetyl Diltiazem-d3 in methanol.
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» Working Standard Solutions: Prepare serial dilutions of the analyte stock solutions in 50:50
(v/v) methanol:water to create calibration curve standards.

« Internal Standard Working Solution: Prepare a working solution of Desacetyl Diltiazem-d3
at an appropriate concentration (e.g., 100 ng/mL) in 50:50 (v/v) methanol:water.

e Calibration Curve (CC) and Quality Control (QC) Samples: Spike blank human plasma with
the appropriate working standard solutions to create a series of calibration standards (e.g.,
1-1000 ng/mL) and at least three levels of QC samples (low, medium, and high).

Sample Preparation

o Protein Precipitation (PPT):

o To 100 pL of plasma sample (blank, CC, QC, or unknown), add 20 pL of the internal
standard working solution.

o Add 300 pL of cold acetonitrile to precipitate proteins.
o Vortex for 1 minute.
o Centrifuge at 10,000 x g for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream
of nitrogen at 40°C.

o Reconstitute the residue in 100 pL of the mobile phase.

o Solid Phase Extraction (SPE): (Alternative to PPT for cleaner samples)

[e]

Condition an appropriate SPE cartridge (e.g., C18) with methanol followed by water.

o

Load the plasma sample (pre-treated with internal standard).

[¢]

Wash the cartridge to remove interferences.

[e]

Elute the analytes with an appropriate solvent (e.g., methanol).

[e]

Evaporate the eluate and reconstitute as in the PPT method.
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LC-MS/MS Conditions
e Liquid Chromatography (LC):

o Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 pm).
o Mobile Phase A: 0.1% Formic acid in water.
o Mobile Phase B: 0.1% Formic acid in acetonitrile.

o Gradient: A suitable gradient to separate the analytes (e.g., start with 95% A, ramp to 5%
A).

o Flow Rate: 0.3 mL/min.
o Injection Volume: 5 pL.
o Column Temperature: 40°C.
e Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray lonization (ESI), positive mode.
o Scan Type: Multiple Reaction Monitoring (MRM).

o MRM Transitions (example m/z):

Diltiazem: Q1 -> Q3

Desacetyl Diltiazem: Q1 -> Q3

N-desmethyl Diltiazem: Q1 -> Q3

Desacetyl Diltiazem-d3: Q1 -> Q3 (specific transition for the deuterated standard)

o Optimize MS parameters (e.g., collision energy, declustering potential) for each analyte
and the internal standard.

Data Analysis
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 Integrate the peak areas for each analyte and the internal standard.
o Calculate the peak area ratio of the analyte to the internal standard.

o Construct a calibration curve by plotting the peak area ratio against the analyte concentration
for the calibration standards using a weighted linear regression.

+ Determine the concentration of the analytes in the QC and unknown samples from the

calibration curve.
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Caption: Metabolic pathway of Diltiazem to its major metabolites.

Experimental Workflow for Bioanalysis
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Caption: General workflow for the bioanalysis of Diltiazem and its metabolites.
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Conclusion

Desacetyl Diltiazem-d3 is an indispensable tool for researchers in drug metabolism and
pharmacokinetics. The commercial availability of this stable isotope-labeled standard from
multiple suppliers facilitates its integration into bioanalytical workflows. The provided
experimental protocol and visualizations serve as a foundational guide for developing and
implementing robust analytical methods for the quantification of Diltiazem and its metabolites,
ultimately contributing to a deeper understanding of its pharmacological profile. Researchers
are encouraged to contact suppliers directly for the most up-to-date product specifications and
to validate all analytical methods according to regulatory guidelines.[11][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Desacetyl Diltiazem-d3 | CAS 1246815-32-6 | LGC Standards [lgcstandards.com]
e 2. Buy Desacetyl Diltiazem-d3 | 1246815-32-6 [smolecule.com]

¢ 3. pharmaffiliates.com [pharmaffiliates.com]

e 4. clinivex.com [clinivex.com]

o 5. Desacetyl Diltiazem D3 | CAS No- 1246815-32-6 | Simson Pharma Limited
[simsonpharma.com]

o 6. Desacetyl Diltiazem D3 | CAS No- 1246815-32-6 | Simson Pharma Limited
[simsonpharma.com]

7. Diltiazem Impurities | SynZeal [synzeal.com]

o 8. Development and validation of a high throughput and robust LC-MS/MS with electrospray
ionization method for simultaneous quantitation of diltiazem and its two metabolites in human
plasma: Application to a bioequivalence study - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 9. researchgate.net [researchgate.net]
e 10. researchgate.net [researchgate.net]

e 11. FDA Bioanalytical method validation guidlines- summary — Nazmul Alam [nalam.ca]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b563394?utm_src=pdf-body
https://nalam.ca/posts/007-FDA-bioanalytical-method-validation-summaries/
https://gabionline.net/guidelines/FDA-issues-final-guidance-on-bioanalytical-method-validation
https://accp1.org/Members/ACCP1/5Publications_and_News/FDA-Bioanalytical-Method-Validation.aspx
https://www.benchchem.com/product/b563394?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/FR/en/Desacetyl-Diltiazem-d3/p/TRC-D288687
https://www.smolecule.com/products/s875651
https://www.pharmaffiliates.com/en/1246815-32-6-desacetyl-diltiazem-d3-pasti088151.html
https://www.clinivex.com/product/desacetyl-diltiazem-d3-2/
https://www.simsonpharma.com/product/desacetyl-diltiazem-d3
https://www.simsonpharma.com/product/desacetyl-diltiazem-d3
https://www.simsonpharma.com/es/product/desacetyl-diltiazem-d3
https://www.simsonpharma.com/es/product/desacetyl-diltiazem-d3
https://www.synzeal.com/en/diltiazem
https://pubmed.ncbi.nlm.nih.gov/19237322/
https://pubmed.ncbi.nlm.nih.gov/19237322/
https://pubmed.ncbi.nlm.nih.gov/19237322/
https://www.researchgate.net/publication/343780351_Quantitation_of_Diltiazem_and_Its_Metabolite_Desacetyl_Diltiazem_and_N-Desmethyl_Diltiazem_in_Human_Plasma_by_Liquid_Chromatography_Mass_Spectroscopy
https://www.researchgate.net/publication/24035035_Development_and_validation_of_a_high_throughput_and_robust_LC-MSMS_with_electrospray_ionization_method_for_simultaneous_quantitation_of_diltiazem_and_its_two_metabolites_in_human_plasma_Application_to
https://nalam.ca/posts/007-FDA-bioanalytical-method-validation-summaries/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 12. FDA issues final guidance on bioanalytical method validation [gabionline.net]

e 13. FDA Announces Availability of a Final Guidance, Bioanalytical Method Validation | ACCP
[accpl.org]

 To cite this document: BenchChem. [Commercial Suppliers of Desacetyl Diltiazem-d3: A
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[https://www.benchchem.com/product/b563394#commercial-suppliers-of-desacetyl-
diltiazem-d3-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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